N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide

• IUPAC Name: N-[4-(3-methylpiperidine-1-carbonyl)phenyl]propanamide
• InChI: InChI=1S/C16H22N2O2/c1-3-15(19)17-14-8-6-13(7-9-14)16(20)18-10-4-5-12(2)11-18/h6-9,12H,3-5,10-11H2,1-2H3,(H,17,19)
• InChI Key: VMDLPKHAJZRORZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)N2CCCC(C2)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide, also known as MP-10, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-10 belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have anti-inflammatory, analgesic, anxiolytic, and antidepressant effects.

Mechanism of Action

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are natural compounds that bind to cannabinoid receptors in the body, which play a role in pain, inflammation, mood, and other physiological processes. By inhibiting FAAH, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide increases the levels of endocannabinoids in the body, leading to the therapeutic effects observed.
Biochemical and Physiological Effects:
N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines and chemokines. N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has also been shown to reduce pain by decreasing the activity of nociceptive neurons in the spinal cord. In addition, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has been shown to have anxiolytic and antidepressant effects by increasing the levels of endocannabinoids in the amygdala and hippocampus, regions of the brain that are involved in anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide is its specificity for FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. However, one limitation of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide is its relatively low potency, which can make it difficult to achieve therapeutic effects at low doses. In addition, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide. One area of interest is in the development of more potent FAAH inhibitors that can achieve therapeutic effects at lower doses. Another area of interest is in the development of more water-soluble formulations of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide that can be administered more easily in vivo. Finally, there is interest in exploring the potential of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide in other areas of medicine, such as cancer and neurodegenerative diseases. Overall, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide is a promising compound with significant therapeutic potential, and further research is needed to fully understand its mechanisms of action and potential applications.

Scientific Research Applications

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has been extensively studied for its therapeutic potential in various diseases and conditions. One of the main areas of research has been in the treatment of pain and inflammation. Studies have shown that N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide can reduce pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory bowel disease.
Another area of research has been in the treatment of anxiety and depression. N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Furthermore, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}propanamide has been shown to enhance the effects of other antidepressant drugs, suggesting that it may have potential as an adjunct therapy for these conditions.